Cas no 630121-45-8 (Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]-)

• Product Name: Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]-
• CAS No: 630121-45-8
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 427639
• PubChem ID: 10335627
• Update Time: 2025-04-19

Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]-
• N-[[4-(1-oxidopyridin-1-ium-2-yl)piperidin-1-yl]methyl]benzamide
• DTXSID50438354
• N-(1-oxy-3'',4'',5'',6''-tetrahydro-2''H-[2,4''-bipyridine]-1''-ylmethyl)benzamide
• SCHEMBL4006645
• CHEMBL219426
• BDBM50200067
• 630121-45-8

• Inchi： 1S/C18H21N3O2/c22-18(16-6-2-1-3-7-16)19-14-20-12-9-15(10-13-20)17-8-4-5-11-21(17)23/h1-8,11,15H,9-10,12-14H2,(H,19,22)
• InChI Key： LAXKCPNSFLFAIY-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=CC=1C1CCN(CNC(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 311.16353
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 59.28